Cas no 6290-43-3 (2-phenoxyethyl 2-phenylacetate)

• Product Name: 2-phenoxyethyl 2-phenylacetate
• CAS No: 6290-43-3
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 1647786
• PubChem ID: 221713
• Update Time: 2025-04-21

2-phenoxyethyl 2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• 2-phenoxyethyl 2-phenylacetate
• 2-phenoxyethyl phenylacetate
• NSC6677
• AC1L5AOS
• SureCN11327416
• AC1Q68A2
• CTK5B6620
• NSC-6677
• AR-1E4776
• 2-phenoxyethyl phenylacetate; NSC6677; AC1L5AOS; SureCN11327416; AC1Q68A2; CTK5B6620; NSC-6677; AR-1E4776;
• SCHEMBL11327416
• 6290-43-3
• DTXSID90278231

• Inchi： 1S/C16H16O3/c17-16(13-14-7-3-1-4-8-14)19-12-11-18-15-9-5-2-6-10-15/h1-10H,11-13H2
• InChI Key： RCAWJQNDOGDBON-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CC=1)=O)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.10998
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53